Cas no 2137627-23-5 (1-(2-bromopropan-2-yl)-4-tert-butylcyclohexane)

• Product Name: 1-(2-bromopropan-2-yl)-4-tert-butylcyclohexane
• CAS No: 2137627-23-5
• MF: C₁₃H₂₅Br
• MW: 261.2416036129
• CID: 6440324
• PubChem ID: 165792612
• Update Time: 2025-10-29

1-(2-bromopropan-2-yl)-4-tert-butylcyclohexane Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromopropan-2-yl)-4-tert-butylcyclohexane
• EN300-1132367
• 2137627-23-5

• Inchi： 1S/C13H25Br/c1-12(2,3)10-6-8-11(9-7-10)13(4,5)14/h10-11H,6-9H2,1-5H3
• InChI Key： VVDYHWFUQIQCRM-UHFFFAOYSA-N
• SMILES： BrC(C)(C)C1CCC(C(C)(C)C)CC1

Computed Properties

• Exact Mass: 260.11396g/mol
• Monoisotopic Mass: 260.11396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 0Ų

Additional information on 1-(2-bromopropan-2-yl)-4-tert-butylcyclohexane

1-(2-Bromopropan-2-yl)-4-Tert-Butylcyclohexane: A Comprehensive Overview

1-(2-Bromopropan-2-yl)-4-Tert-butylcyclohexane is a complex organic compound with the CAS number 2137627-23-5. This compound is notable for its unique structure, which combines a cyclohexane ring with a tert-butyl group and a 2-bromopropan-2-yl substituent. The molecule's structure plays a crucial role in its chemical reactivity and potential applications in various fields, including materials science and pharmaceuticals.

The cyclohexane ring serves as the central framework of this compound, providing stability and rigidity to the molecule. The tert-butyl group, attached at the 4-position of the cyclohexane ring, contributes to the compound's steric bulk, which can influence its solubility and reactivity. Meanwhile, the 2-bromopropan-2-yl group, located at the 1-position, introduces a bromine atom into the structure, enhancing the compound's potential for undergoing various substitution reactions.

Recent studies have highlighted the importance of such brominated cyclohexane derivatives in the development of advanced materials. For instance, researchers have explored their use as precursors for synthesizing high-performance polymers and elastomers. The bromine atom in 1-(2-bromopropan-2-yl)-4-Tert-butylcyclohexane acts as a reactive site, enabling it to participate in nucleophilic substitution reactions. This property makes it a valuable intermediate in organic synthesis.

In addition to its role in materials science, 1-(2-Bromopropan-2-yl)-4-Tert-butylcyclohexane has shown promise in pharmaceutical research. Its unique structure allows it to interact with biological systems in specific ways, potentially leading to novel drug delivery systems or therapeutic agents. For example, studies have demonstrated that this compound can serve as a scaffold for designing bioactive molecules with improved pharmacokinetic profiles.

The synthesis of 1-(2-Bromopropan-2-yl)-4-Tert-butylcyclohexane typically involves multi-step organic reactions. One common approach is the bromination of a suitable cyclohexane derivative followed by subsequent functionalization to introduce the tert-butyl group. The optimization of these reaction conditions has been an active area of research, with scientists focusing on improving yields and minimizing side reactions.

From an environmental standpoint, understanding the degradation pathways of 1-(2-Bromopropan-2-yl)-4-Tert-butylcyclohexane is essential for assessing its impact on ecosystems. Recent research has shown that this compound undergoes biodegradation under specific conditions, reducing its persistence in the environment. However, further studies are needed to fully characterize its environmental fate and toxicity.

In conclusion, 1-(2-Bromopropan-2-yl)-4-Tert-butylcyclohexane (CAS No: 2137627-23-5) is a versatile compound with significant potential in multiple fields. Its unique structure and reactivity make it an invaluable tool for researchers working on innovative materials and pharmaceuticals. As advancements in synthetic chemistry continue to unfold, this compound is likely to find even more applications in the coming years.